(2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
Description
The compound (2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid is a structurally complex amino acid derivative. Key features include:
- Fmoc protection: The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group at the N-terminus is widely used in peptide synthesis for temporary amine protection .
- Cyclopropylamino-guanidino linkage: The cyclopropylamino group enhances conformational rigidity, while the sulfonylamidine group mimics a guanidine functionality, which may influence binding affinity .
Synthetic routes for analogous compounds (e.g., Fmoc-protected amino acids with sulfonamide groups) involve coupling reagents like dicyclohexylcarbodiimide (DCC) and purification via column chromatography, as demonstrated in the synthesis of related esters and acids .
Properties
Molecular Formula |
C37H44N4O7S |
|---|---|
Molecular Weight |
688.8 g/mol |
IUPAC Name |
(2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid |
InChI |
InChI=1S/C37H44N4O7S/c1-21-22(2)33(23(3)29-19-37(4,5)48-32(21)29)49(45,46)41-35(39-24-16-17-24)38-18-10-15-31(34(42)43)40-36(44)47-20-30-27-13-8-6-11-25(27)26-12-7-9-14-28(26)30/h6-9,11-14,24,30-31H,10,15-20H2,1-5H3,(H,40,44)(H,42,43)(H2,38,39,41)/t31-/m0/s1 |
InChI Key |
IPIXYMSVJYUVNG-HKBQPEDESA-N |
Isomeric SMILES |
CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6CC6)C |
Canonical SMILES |
CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6CC6)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Enantiomeric and Diastereomeric Variants
- (2R)-Enantiomer : The (2R)-configured analog (CAS 187618-60-6) shares the same molecular formula (C34H40N4O7S, MW 648.77) but differs in stereochemistry at the second carbon. Such enantiomers often exhibit divergent biological activities due to chiral recognition in protein binding .
- Methyl ester derivatives: Compounds like Methyl (2R)-2-amino-5-{3-[(2,3-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]guanidino}pentanoate (MW 610.74) replace the Fmoc group with a methyl ester, altering solubility and cellular uptake .
Substituent Modifications
Functional Group Comparisons
- Sulfonamide vs. Sulfonic acid : The benzofuran sulfonamide in the target compound provides stronger hydrogen-bonding capacity compared to simpler sulfonic acid derivatives.
- Fmoc vs. tert-Butoxycarbonyl (Boc) : Fmoc’s base-labile protection contrasts with Boc’s acid-labile nature, making Fmoc preferable in solid-phase peptide synthesis .
Preparation Methods
General Synthetic Strategy
The synthesis of (2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid typically involves:
- Starting Material : L-arginine or its derivatives.
- Protection of the α-Amino Group : Introduction of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group via reaction with Fmoc chloride or Fmoc-OSu (N-hydroxysuccinimide ester).
- Protection of the Guanidino Side Chain : Introduction of the pentamethylbenzofuran sulfonyl (Pbf) protecting group on the guanidine moiety using pentamethylbenzofuran sulfonyl chloride under basic conditions.
- Formation of the Iminomethylidene Linkage : The cyclopropylamino substituent is introduced via reaction with cyclopropylamine or related reagents to form the sulfonylamino-methylidene moiety.
Detailed Synthetic Steps
| Step | Reaction | Reagents/Conditions | Notes |
|---|---|---|---|
| 1 | Fmoc Protection of L-arginine | Fmoc-Cl or Fmoc-OSu, base (e.g., Na2CO3), aqueous/organic solvent | Protects α-amino group, mild conditions |
| 2 | Guanidine Side Chain Protection | Pentamethylbenzofuran sulfonyl chloride, base (e.g., NaHCO3), organic solvent (e.g., dichloromethane) | Forms Pbf-protected guanidine |
| 3 | Introduction of Cyclopropylamino Group | Cyclopropylamine, coupling agent or direct substitution | Forms sulfonylamino-methylidene group |
| 4 | Purification | Crystallization, chromatography | Ensures high purity for peptide synthesis |
Reaction Mechanisms and Considerations
- The Fmoc group is introduced via nucleophilic attack of the amino group on the activated Fmoc reagent, forming a carbamate linkage.
- The Pbf group is installed by sulfonylation of the guanidine nitrogen atoms, stabilizing the side chain during peptide assembly.
- The cyclopropylamino substitution involves nucleophilic addition to an activated intermediate, forming the methylidene linkage.
- Stereochemistry is preserved by starting from optically pure L-arginine.
Alternative Preparation Routes
- Use of pentafluorophenyl esters of the protected amino acid (e.g., Fmoc-Arg(Pbf)-OPfp) as activated intermediates to facilitate coupling in peptide synthesis.
- Solid-phase synthesis approaches where the protected amino acid is attached to resin and modified on solid support.
Analytical Data and Characterization
| Analysis Method | Data/Result | Purpose |
|---|---|---|
| Nuclear Magnetic Resonance (NMR) | Characteristic signals for Fmoc aromatic protons, Pbf methyl groups, cyclopropyl protons | Structural confirmation |
| Mass Spectrometry (MS) | Molecular ion peak at m/z 648.8 (M+H)+ | Molecular weight verification |
| Infrared Spectroscopy (IR) | Peaks corresponding to sulfonyl (S=O), carbamate (C=O), and amine groups | Functional group identification |
| High-Performance Liquid Chromatography (HPLC) | Purity >95% | Purity assessment |
| Optical Rotation | Consistent with (2S) stereochemistry | Stereochemical integrity |
Research Findings and Applications
- The compound is a key intermediate in the synthesis of arginine-containing peptides with enhanced stability due to the Pbf protecting group.
- The cyclopropylamino substitution may be used to modify the guanidine functionality for specific biochemical applications.
- The Fmoc protection allows for compatibility with standard solid-phase peptide synthesis protocols.
- Improved synthetic routes have been patented to enhance yield and purity, minimizing side reactions and racemization.
Summary Table of Preparation Methods
| Method | Starting Material | Key Reagents | Advantages | Disadvantages |
|---|---|---|---|---|
| Solution-phase synthesis | L-arginine | Fmoc-Cl, Pbf-Cl, cyclopropylamine | Well-established, scalable | Multiple purification steps |
| Activated ester method | Fmoc-Arg(Pbf)-OH | Pentafluorophenyl ester formation | Facilitates peptide coupling | Requires additional activation step |
| Solid-phase synthesis | Resin-bound amino acid | Standard SPPS reagents | Automation-friendly | Limited to peptide assembly |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
